BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2,2-
Dimethyloxirane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dimethyloxirane

Cat. No.: B032121

Essential Safety and Handling Guide for 2,2-
Dimethyloxirane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 2,2-Dimethyloxirane (CAS No. 558-30-5), also known as isobutylene
oxide. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing
risk.

Hazard Identification and Personal Protective
Equipment (PPE)

2,2-Dimethyloxirane is a highly flammable liquid and vapor that can cause severe skin and
eye damage. It is also suspected of causing genetic defects and cancer. Therefore, stringent
adherence to PPE protocols is mandatory.

Table 1: Hazard Classification for 2,2-Dimethyloxirane
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Hazard Class Category
Flammable liquids Category 2
Skin Corrosion/Irritation Category 1
Serious Eye Damage/Eye Irritation Category 1

Germ Cell Mutagenicity

Category 1B

Carcinogenicity

Category 1B

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category

Specification

Eye and Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US)
standards. A face shield should also be worn.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile,
neoprene). Always inspect gloves for integrity
before use and replace them immediately if

incidental splash exposure occurs.

Body Protection

Flame-retardant lab coat. For larger quantities
or increased risk of splashing, wear fire/flame

resistant and impervious clothing.

Respiratory Protection

Work should be conducted in a chemical fume
hood. If exposure limits are exceeded or if
irritation is experienced, use a full-face
respirator with an appropriate cartridge or a self-

contained breathing apparatus (SCBA).

Operational and Handling Plan
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A systematic approach to handling 2,2-Dimethyloxirane is crucial for safety. The following
workflow outlines the necessary steps from preparation to disposal.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,2-
Dimethyloxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032121#personal-protective-equipment-for-handling-
2-2-dimethyloxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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